Cas no 57978-00-4 (6-Bromohexanal)

• Product name: 6-Bromohexanal
• CAS No: 57978-00-4
• MF: C₆H₁₁BrO
• MW: 179.0549
• MDL: MFCD12025087
• CID: 947873

6-Bromohexanal Chemical and Physical Properties

Names and Identifiers

• 6-bromohexanal
• 6-bromo-hexanal
• Hexanal, 6-bromo-
• 6-bromo-1-hexanal
• A851393
• 6-Bromohexanal

• MDL： MFCD12025087
• Inchi： 1S/C6H11BrO/c7-5-3-1-2-4-6-8/h6H,1-5H2
• InChI Key： SSKLZGVVAYKNSS-UHFFFAOYSA-N
• SMILES： BrC([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 5
• Complexity: 54.5
• XLogP3: 1.5
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes